Cas no 35835-94-0 (Ethyltriphenylphosphonium acetate)

Ethyltriphenylphosphonium acetate is a quaternary phosphonium salt widely utilized as a phase-transfer catalyst and reagent in organic synthesis. Its key advantages include high stability under various reaction conditions and efficient catalytic activity in nucleophilic substitution, alkylation, and condensation reactions. The acetate counterion enhances solubility in polar solvents, facilitating homogeneous reaction mixtures. This compound is particularly valued for its ability to promote reactions under mild conditions, reducing energy requirements and improving yields. Its robust structure ensures minimal decomposition, making it suitable for repeated use in industrial and laboratory settings. Ethyltriphenylphosphonium acetate is a versatile tool for advancing synthetic methodologies.
Ethyltriphenylphosphonium acetate structure
35835-94-0 structure
Product Name:Ethyltriphenylphosphonium acetate
CAS No:35835-94-0
MF:C22H23O2P
MW:350.390587091446
MDL:MFCD00061389
CID:54500
PubChem ID:94470
Update Time:2025-06-07

Ethyltriphenylphosphonium acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyltriphenylphosphonium acetate
    • ethyltriphenyl-phosphoniuacetate
    • Phosphonium,ethyltriphenyl-,acetate
    • ETHYLTRIPHENYLPHOSPHONIUM ACID ACETATE
    • ETTPPAAC
    • ETPPAAC: ETHYLTRIPHENYLPHOSPHONIUM ACID ACETATE
    • ethyl(triphenyl)phosphanium,acetate
    • : Ethyltriphenylphosphonium acetate
    • Ethyltriphenylphosphonium Acetate in Methanol
    • Phosphonium, ethyltriphenyl-, acetate
    • ethyl(triphenyl)phosphonium acetate
    • Phosphonium, ethyltriphenyl-, acetate (1:1)
    • ethyl-tri(phenyl)phosphanium acetate
    • Ethyltriphenylphosphonium acetate, 70% in methanol
    • ethyltriphenyl phosphonium acetate
    • HZZUMXSLPJFMCB-UHFFFAOYSA-M
    • Ethyl-Triphenyl-Phosphanium Acetate
    • Ethyl Triphenyl Phosphonium Acid Acetate
    • AKOS015896112
    • C22H23O2P
    • ethyl(triphenyl)phosphanium;acetate
    • A822993
    • Ethyltriphenylphosphoniumacetate
    • NS00089549
    • CS-0153893
    • FT-0651919
    • W-110868
    • 35835-94-0
    • SCHEMBL133341
    • MFCD00061389
    • DTXSID8067945
    • EINECS 252-743-7
    • 70% in methanol
    • acetate ion; ethyl(triphenyl)phosphonium
    • DTXCID2039097
    • MDL： MFCD00061389
    • Inchi： 1S/C20H20P.C2H4O2/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;1-2(3)4/h3-17H,2H2,1H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key： HZZUMXSLPJFMCB-UHFFFAOYSA-M
    • SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC.[O-]C(C)=O

Computed Properties

  • Exact Mass: 350.14400
  • Monoisotopic Mass: 350.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.05
  • Boiling Point: 63 ºC
  • Flash Point: -17°(0°F)
  • Water Partition Coefficient: Soluble in water, alcohol.
  • PSA: 53.72000
  • LogP: 2.75660
  • Solubility: Not determined

Ethyltriphenylphosphonium acetate Security Information

  • Hazardous Material transportation number：UN1993
  • Safety Instruction： S7
  • Hazardous Material Identification： T F
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Risk Phrases：R11
  • Packing Group：II
  • Safety Term：3

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Ethyltriphenylphosphonium acetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:35835-94-0)乙基三苯基醋酸膦
Order Number:LE1733591
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:35835-94-0)乙基三苯基醋酸膦
LE1733591
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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